Cas no 433969-29-0 ((3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid)

• Product Name: (3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid
• CAS No: 433969-29-0
• MF: C₁₁H₁₇BN₂O₄
• MW: 252.074682950974
• MDL: MFCD05664023
• CID: 326985
• PubChem ID: 10999519
• Update Time: 2025-06-15

(3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-butoxycarbonylamino)methyl)pyridin-4-ylboronic acid
• (3-(((tert-Butoxycarbonyl)amino)methyl)-pyridin-4-yl)boronic acid
• [3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyridin-4-yl]boronic acid
• 3-([(tert-Butoxycarbonyl)amino]methyl)pyridine-4-boronic acid
• 3-(Boc-aminomethyl)-pyridine-4-boronic acid
• 3-(BOC-AMINOMETHYL)PYRIDINE-4-BORONIC ACID,
• Carbamic acid,N-[(4-borono-3-pyridinyl)methyl]-, C-(1,1-dimethylethyl) ester
• (3-(((tert-Butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid
• 3-(tert-butoxycarbonylaminomethyl)pyridyl-4-boronic acid
• 3-(tert-butoxycarbonylaminomethyl)pyridine-4-boronic acid
• 3-(Boc-aminomethyl)pyridine-4-boronic acid
• (3-(((tert-Butoxycarbonyl)amino)methyl)pyridin-4-yl)boronicacid
• AKOS016010079
• BS-25026
• DTXSID20451378
• (3-{[(tert-Butoxycarbonyl)amino]methyl}pyridin-4-yl)boronic acid
• HKBZYJMXFLKZIR-UHFFFAOYSA-N
• SY021741
• CS-0175426
• 433969-29-0
• 3-((tert-butoxy)carbonylaminomethyl)pyridine-4-boronic acid
• MFCD05664023
• FT-0755688
• (3-([(TERT-BUTOXYCARBONYL)AMINO]METHYL)PYRIDIN-4-YL)BORONIC ACID
• (3-([(tert-Butoxycarbonyl)amino]methyl)pyridin-4-yl)boronicacid
• A826267
• F13506
• SCHEMBL594459
• DB-070430
• (3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid

• MDL： MFCD05664023
• Inchi： 1S/C11H17BN2O4/c1-11(2,3)18-10(15)14-7-8-6-13-5-4-9(8)12(16)17/h4-6,16-17H,7H2,1-3H3,(H,14,15)
• InChI Key： HKBZYJMXFLKZIR-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=NC=CC=1B(O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.12800
• Monoisotopic Mass: 252.1281372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.68000
• LogP: 0.17700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid

Comprehensive Guide to (3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid (CAS No. 433969-29-0)

(3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid (CAS No. 433969-29-0) is a highly versatile boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound, featuring a pyridine core and a tert-butoxycarbonyl (Boc)-protected amino group, is a critical intermediate in the development of small-molecule drugs and bioconjugation applications. Its unique structure enables participation in Suzuki-Miyaura cross-coupling reactions, making it invaluable for constructing complex heterocyclic frameworks.

The growing demand for boronic acid-based compounds in drug discovery has placed 433969-29-0 at the forefront of modern medicinal chemistry. Researchers are particularly interested in its role in designing kinase inhibitors and proteolysis-targeting chimeras (PROTACs), two hot topics in targeted cancer therapy. Its Boc-protected amine functionality allows for selective deprotection, facilitating further derivatization—a key advantage in combinatorial chemistry workflows.

In the context of green chemistry, (3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid aligns with the industry's shift toward sustainable synthesis. Its compatibility with water-tolerant coupling reactions reduces reliance on hazardous solvents, addressing environmental concerns—a frequent search query among chemists. Recent studies also highlight its potential in biomarker detection systems, leveraging the boronic acid-diol interaction for glucose sensing applications.

From a supply chain perspective, CAS 433969-29-0 has gained attention due to its scalable synthesis and stability under standard storage conditions. Pharmaceutical companies prioritize it for high-throughput screening libraries, as reflected in patent filings related to JAK/STAT pathway modulators. Analytical data confirms its >95% purity by HPLC, meeting stringent GMP standards for preclinical development.

Emerging applications in PET radiopharmaceuticals further underscore the compound's significance. The pyridine-boronic acid moiety serves as a chelating agent for isotope labeling, a technique dominating molecular imaging research. This aligns with trending searches on "theranostic agents" and "precision medicine", demonstrating the molecule's relevance to cutting-edge biomedical innovations.

For synthetic chemists, the orthogonal reactivity of the Boc group and boronic acid in 433969-29-0 enables sequential C-C bond formation and N-deprotection strategies. This dual functionality is frequently cited in methodology papers on multicomponent reactions, a popular subject in academic journals. The compound's crystalline properties also facilitate X-ray crystallography studies, aiding in structure-activity relationship (SAR) analyses.

In conclusion, (3-(((tert-butoxycarbonyl)amino)methyl)pyridin-4-yl)boronic acid (CAS 433969-29-0) represents a cornerstone in modern synthetic chemistry, bridging pharmaceutical development with advanced material design. Its multifaceted applications—from catalysis to diagnostics—ensure continued relevance in an era prioritizing molecular diversity and sustainable methodologies.